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Cat. No.: B1282453

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Bromo-N,4-dimethylaniline. As a substituted aniline, this compound serves as
a valuable building block and intermediate in organic synthesis, particularly in the development
of pharmaceuticals and other complex molecules. Understanding its physical and chemical
characteristics is crucial for its effective handling, reaction optimization, and integration into
synthetic workflows. This document summarizes key quantitative data, outlines detailed
experimental protocols for property determination, and presents logical workflows for synthesis
and analysis.

Core Physicochemical Data

The structural and physical properties of 2-Bromo-N,4-dimethylaniline (CAS No: 81090-31-5)
are summarized below. The data has been compiled from various chemical data repositories.
Note that some properties may be predicted values where experimental data is not available.

Table 1: Compound Identification and Molecular
Properties
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Property Value Source
Chemical Name 2-Bromo-N,4-dimethylaniline [1]

CAS Number 81090-31-5 [11[2]
Molecular Formula CsH10BrN [11[2]
Molecular Weight 200.08 g/mol [1]
Canonical SMILES CC1=CC(=C(C=C1)NC)Br [3]

FDDHUFWBGIOMAD-
InChliKey [3]
UHFFFAOYSA-N

Purity >98% (GC) [2]

Table 2: Predicted Phvsicochemical :

Property Value Source

Monoisotopic Mass 198.99966 Da [3]

XlogP 3.0 [3]
Room temperature, inert

Storage [1]
atmosphere

Synthesis Pathway

The synthesis of substituted brominated anilines often follows a multi-step pathway involving
protection of the amine, electrophilic aromatic substitution, and subsequent deprotection or
modification. A logical pathway analogous to the synthesis of similar compounds involves the
bromination of an N-acetylated precursor.[4][5]
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Logical Synthesis Pathway for a Bromo-dimethylaniline

Step 1: Protection

N,4-dimethylaniline Acetic Anhydride

+B

N-(4-methylphenyl)-N-methylacetamide

+D
in Acetic Acid)

Step 2: Bromination

Bromine (Br2) or NBS N-(2-bromo-4-methylphenyl)-N-methylacetamide

+F

Step 3: Deprotection (Hydrolysivs)

Acidic or Basic 2-Bromo-N,4-dimethylaniline
Conditions (e.g., HCI) (Final Product)

Click to download full resolution via product page
Caption: Logical synthesis pathway for 2-Bromo-N,4-dimethylaniline.

Experimental Protocols

The following sections detail standardized laboratory protocols for determining the key
physicochemical properties of an organic solid like 2-Bromo-N,4-dimethylaniline.
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Melting Point Determination

The melting point is a critical indicator of purity. The capillary method using a melting point
apparatus is standard.[6]

Methodology:

o Sample Preparation: A small amount of the dry, crystalline 2-Bromo-N,4-dimethylaniline is
finely powdered. The open end of a glass capillary tube is pressed into the powder. The tube
is inverted and tapped gently to pack the solid into the closed end, achieving a sample height
of 2-3 mm.

o Apparatus Setup: The packed capillary tube is placed into the heating block of a melting
point apparatus.

o Measurement: The sample is heated rapidly to a temperature approximately 15-20°C below
the expected melting point. The heating rate is then reduced to 1-2°C per minute.

o Data Recording: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
melting range is reported as T - T2. For a pure compound, this range is typically narrow (0.5-
2°C).
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Workflow for Melting Point Determination

1. Sample Preparation
(Dry and powder sample)

2. Pack Capillary Tube
(2-3 mm height)

3. Insert into Apparatus

4. Rapid Heating
(To ~15°C below MP)

5. Slow Heating
(2-2°C / min)

6. Observe & Record
(Start and end of melting)

Result: Melting Point Range

Click to download full resolution via product page

Caption: Experimental workflow for melting point determination.

Boiling Point Determination
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For non-volatile liquids or solids with a defined boiling point, simple distillation or the Thiele
tube method can be employed. The distillation method is suitable for larger quantities.[6]

Methodology (Simple Distillation):

o Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a
condenser, a thermometer, and a collection flask. Approximately 10-15 mL of the sample is
placed in the round-bottom flask.

o Heating: The flask is heated gently. The thermometer bulb should be positioned so that its
top is level with the bottom of the side-arm leading to the condenser to accurately measure
the temperature of the vapor.

o Measurement: As the liquid boils, the vapor rises, and the temperature on the thermometer
will increase and then stabilize.

o Data Recording: The stable temperature at which the liquid actively boils and condenses into
the collection flask is recorded as the boiling point. The atmospheric pressure should also be
noted, as boiling point is pressure-dependent.
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Workflow for Boiling Point Determination (Distillation)

1. Assemble Distillation Apparatus

2. Add Sample to Flask

3. Heat Gently

4. Monitor Vapor Temperature
(Wait for stabilization)

5. Record Stable Temperature
and Atmospheric Pressure

Result: Boiling Point

Click to download full resolution via product page

Caption: Experimental workflow for boiling point determination.

Solubility Determination

Solubility is typically determined by the shake-flask method, which measures the concentration
of a saturated solution at a specific temperature.

Methodology:
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Preparation: A known volume of a selected solvent (e.g., water, ethanol, acetone) is placed
into a flask or vial maintained at a constant temperature (e.g., 25°C) in a water bath or
incubator.

Solute Addition: An excess amount of 2-Bromo-N,4-dimethylaniline is added to the solvent.
The amount should be sufficient to ensure that undissolved solid remains after equilibrium is
reached.

Equilibration: The flask is sealed and agitated (e.g., using a shaker) for a prolonged period
(typically 24-48 hours) to ensure the solution reaches saturation equilibrium.

Sample Separation: The mixture is allowed to stand, and a sample of the supernatant is
carefully removed, ensuring no solid particles are included. Filtration or centrifugation may
be necessary.

Analysis: The concentration of the solute in the clear supernatant is determined using a
suitable analytical technique, such as UV-Vis spectroscopy, HPLC, or gravimetric analysis
after solvent evaporation. The resulting concentration is the solubility of the compound in that
solvent at the specified temperature.
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Workflow for Solubility Determination (Shake-Flask)

1. Add Solvent to Flask
(Constant Temperature)

:

2. Add Excess Solute

:

3. Agitate to Equilibrium
(e.g., 24-48 hours)

:

4. Separate Phases
(Centrifuge/Filter)

:

5. Analyze Supernatant
(e.g., HPLC, UV-Vis)

Result: Solubility (e.g., mg/mL)

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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